Cas no 53645-64-0 (1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-(1-methylethyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-(1-methylethyl)-
• CAS No: 53645-64-0
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 356787
• PubChem ID: 12332536
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 1-methyl-4-(1-methylethyl)-
• 1-methyl-4-propan-2-ylpyrazolo[3,4-d]pyrimidine
• DTXSID70490737
• SCHEMBL12766976
• 4-isopropyl-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 53645-64-0
• 1-Methyl-4-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C9H12N4/c1-6(2)8-7-4-12-13(3)9(7)11-5-10-8/h4-6H,1-3H3
• InChI Key： ZVCHRYPZSTZLOP-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C=N1)=C(C(C)C)N=CN=2

Computed Properties

• Exact Mass: 176.10636
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6